Cas no 1251620-08-2 (2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251620-08-2
• MF: C₁₉H₂₁ClN₄O₃S
• MW: 420.913041830063
• CID: 6014583
• PubChem ID: 49665996
• Update Time: 2025-07-16

2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 2-[(4-chlorophenyl)methyl]-6-(4-methylpiperidin-1-yl)sulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• VU0624979-1
• 2-(4-chlorobenzyl)-6-[(4-methylpiperidin-1-yl)sulfonyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• AKOS021767375
• 2-[(4-chlorophenyl)methyl]-6-[(4-methylpiperidin-1-yl)sulfonyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-(4-chlorobenzyl)-6-((4-methylpiperidin-1-yl)sulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 1251620-08-2
• F3406-8376

• Inchi： 1S/C19H21ClN4O3S/c1-14-8-10-22(11-9-14)28(26,27)17-6-7-18-21-24(19(25)23(18)13-17)12-15-2-4-16(20)5-3-15/h2-7,13-14H,8-12H2,1H3
• InChI Key： WIYOLOMYFJXGKR-UHFFFAOYSA-N
• SMILES： C12=NN(CC3=CC=C(Cl)C=C3)C(=O)N1C=C(S(N1CCC(C)CC1)(=O)=O)C=C2

Computed Properties

• Exact Mass: 420.1022894g/mol
• Monoisotopic Mass: 420.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251620-08-2)

The compound 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one, identified by its CAS number 1251620-08-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The compound’s molecular architecture integrates multiple pharmacophoric elements, including a sulfonyl group and a triazolopyridine core, which are well-documented for their potential in modulating various biological pathways.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly for their role as key intermediates in the development of therapeutic agents targeting inflammatory and infectious diseases. The presence of the 4-chlorophenyl moiety in this compound suggests enhanced lipophilicity and metabolic stability, which are critical factors for oral bioavailability. Furthermore, the 4-methylpiperidin-1-yl substituent contributes to the compound’s solubility and binding affinity to biological targets.

The triazolopyridine scaffold is particularly noteworthy, as it has been extensively studied for its antimicrobial and anti-inflammatory properties. In particular, the 1,2,4-triazole ring is known for its ability to inhibit enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are essential in bacterial and viral replication. The combination of these structural features in 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one positions it as a versatile candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential application in addressing multidrug-resistant pathogens. The sulfonamide group is a well-established pharmacophore for disrupting bacterial cell wall synthesis and metabolic processes. By integrating this moiety with the triazolopyridine core, researchers have created a molecule that may exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This dual functionality makes the compound an attractive candidate for developing novel antibiotics that can overcome existing resistance mechanisms.

Additionally, the sulfonyl group has been shown to enhance binding interactions with biological targets by increasing hydrogen bonding capacity. This property is particularly relevant in drug design for receptor-mediated therapies. The 6-(4-methylpiperidin-1-yl) substituent further modulates the compound’s pharmacokinetic profile by improving solubility and reducing lipophilicity excess. These characteristics collectively contribute to improved pharmacological efficacy and reduced toxicity.

In vitro studies have demonstrated that derivatives of this class exhibit significant inhibitory activity against various bacterial strains, including those resistant to conventional antibiotics. The mechanism of action appears to involve disruption of essential bacterial enzymes involved in DNA synthesis and metabolism. Furthermore, preliminary data suggest that the compound may exhibit low toxicity towards human cells at therapeutic concentrations, making it a promising candidate for further development.

The synthesis of 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex heterocyclic systems. Key steps include sulfonylation reactions followed by cyclization to form the triazolopyridine core. The use of advanced catalytic methods has enabled high yields and purity levels necessary for preclinical testing.

As research progresses, computational modeling techniques are being employed to optimize the structure of this compound further. Molecular docking studies have identified key interactions between the sulfonamide group and target proteins, providing insights into how modifications can enhance binding affinity and selectivity. These computational approaches are complemented by experimental validation through high-throughput screening (HTS) campaigns.

The potential therapeutic applications of 2-(4-chlorophenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one extend beyond antibiotic therapy. Its structural features suggest utility in treating inflammatory conditions by modulating cytokine production and immune responses. Additionally, preliminary investigations indicate that it may have antiviral properties by inhibiting viral proteases essential for replication.

The integration of cutting-edge synthetic methodologies with modern pharmacological screening techniques has positioned this compound as a frontrunner in medicinal chemistry research.
The future development of this molecule will likely involve optimizing its pharmacokinetic profile through structure-based drug design approaches.
By leveraging advances in biotechnology, researchers aim to translate these promising preclinical findings into clinical trials.
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